Cas no 87776-76-9 (2,3-Dihydro-5-benzofuranethanol)

2,3-Dihydro-5-benzofuranethanol structure

87776-76-9 structure

Product Name:2,3-Dihydro-5-benzofuranethanol

CAS No:87776-76-9

MF:C₁₀H₁₂O₂

MW:164.201083183289

MDL:MFCD06797643

CID:61120

PubChem ID:21224078

Update Time:2025-04-18

2,3-Dihydro-5-benzofuranethanol Chemical and Physical Properties

Names and Identifiers

- 2-(2,3-Dihydrobenzofuran-5-yl)ethanol
- 5-(2-Hydroxyethyl)-2,3-dihydrobenzofuran
- 2-(2,3-dihydrobenzofuran-5-yl)ethanol 2,3-dihydro-5-Benzofuranethanol
- 2,3-Dihydro-5-(2-hydroxyethyl)benzo[b]furan
- 2,3-Dihydro-5-benzofuranethanol
- 2,3-dihydrobenzofruan-5-ethanol
- 2,3-DIBROMO-7,8-DCDD UNLABELED
- OR2452
- 2-(2,3-dihydro-1-benzofuran-5-yl)ethanol
- 2-(2,3-Dihydro-benzofuran-5-yl)-ethanol
- SCHEMBL2035570
- A916131
- AKOS014196644
- MFCD06797643
- 2-(2,3-Dihydrobenzofuran-5-yl)ethan-1-ol
- 87776-76-9
- EN300-314734
- J-505456
- BCP13900
- TS-02193
- FT-0755404
- DTXSID30611466
- CS-0456727
- 5 -(2-Hydroxyethyl)-2,3-dihydrobenzofuran
- KV4R6X27DZ
- IPSIYKHOHYJGMO-UHFFFAOYSA-N
- 2-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-ol
- DB-077100
- MDL： MFCD06797643
- Inchi： 1S/C10H12O2/c11-5-3-8-1-2-10-9(7-8)4-6-12-10/h1-2,7,11H,3-6H2
- InChI Key： IPSIYKHOHYJGMO-UHFFFAOYSA-N
- SMILES： O1CCC2C=C(C=CC1=2)CCO

Computed Properties

Exact Mass: 164.08400
Monoisotopic Mass: 164.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5A^2
XLogP3: 1.5

Experimental Properties

Density: 1.173
Melting Point: NA
Boiling Point: 295 ºC
Flash Point: 135 ºC
Refractive Index: 1.579
PSA: 29.46000
LogP: 1.15630
Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,3-Dihydro-5-benzofuranethanol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,2-8°C

2,3-Dihydro-5-benzofuranethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM157564-1g	2,3-Dihydro-5-(2-hydroxyethyl)benzo[b]furan	87776-76-9	95%	1g	$470	2021-06-08
Alichem	A019092699-1g	2-(2,3-Dihydrobenzofuran-5-yl)ethanol	87776-76-9	95%	1g	$505.00	2023-08-31
Chemenu	CM157564-1g	2,3-Dihydro-5-(2-hydroxyethyl)benzo[b]furan	87776-76-9	95%+	1g	$***	2023-05-29
Apollo Scientific	OR2452-250mg	2,3-Dihydro-5-(2-hydroxyethyl)benzo[b]furan	87776-76-9		250mg	£192.00	2025-02-19
Apollo Scientific	OR2452-1g	2,3-Dihydro-5-(2-hydroxyethyl)benzo[b]furan	87776-76-9		1g	£520.00	2025-02-19
eNovation Chemicals LLC	Y0991506-5g	2-(2,3-Dihydrobenzofuran-5-yl)ethanol	87776-76-9	95%	5g	$1500	2024-08-02
TRC	D448500-1000mg	2,3-Dihydro-5-benzofuranethanol	87776-76-9		1g	$115.00	2023-05-18
TRC	D448500-10000mg	2,3-Dihydro-5-benzofuranethanol	87776-76-9		10g	$919.00	2023-05-18
TRC	D448500-25000mg	2,3-Dihydro-5-benzofuranethanol	87776-76-9		25g	$1964.00	2023-05-18
TRC	D448500-1g	2,3-Dihydro-5-benzofuranethanol	87776-76-9		1g	$ 95.00	2022-06-05

2,3-Dihydro-5-benzofuranethanol Production Method

2,3-Dihydro-5-benzofuranethanol Related Literature

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5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

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